2-(4-bromo-2-chlorophenoxy)-N,N-diethylacetamide

• IUPAC Name: 2-(4-bromo-2-chlorophenoxy)-N,N-diethylacetamide
• InChI: InChI=1S/C12H15BrClNO2/c1-3-15(4-2)12(16)8-17-11-6-5-9(13)7-10(11)14/h5-7H,3-4,8H2,1-2H3
• InChI Key: JKGBTMCMHUKICH-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)COC1=C(C=C(C=C1)Br)Cl
• Molecular Formula: C12H15BrClNO2
• Molecular Weight: 320.61 g/mol

Description

2-(4-bromo-2-chlorophenoxy)-N,N-diethylacetamide, also known as bromochloroacetic acid ethyl ester, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes. In

Mechanism of Action

The mechanism of action of 2-(4-bromo-2-chlorophenoxy)-N,N-diethylacetamide involves the inhibition of various enzymes and signaling pathways. The compound has been shown to bind to the active site of lactate dehydrogenase, inhibiting its activity. Additionally, 2-(4-bromo-2-chlorophenoxy)-N,N-diethylacetamide has been shown to bind to the regulatory domain of protein kinase C, inhibiting its activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-bromo-2-chlorophenoxy)-N,N-diethylacetamide are varied and depend on the specific biological process being investigated. The compound has been shown to have anti-tumor effects through the inhibition of lactate dehydrogenase, resulting in the accumulation of pyruvate. Additionally, 2-(4-bromo-2-chlorophenoxy)-N,N-diethylacetamide has been shown to have potential therapeutic applications in the treatment of cancer and other diseases through the inhibition of protein kinase C.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-bromo-2-chlorophenoxy)-N,N-diethylacetamide in lab experiments include its ability to modulate various biological processes and its potential therapeutic applications. However, the compound also has limitations, including its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the use of 2-(4-bromo-2-chlorophenoxy)-N,N-diethylacetamide in scientific research. One potential direction is the investigation of the compound's effects on other enzymes and signaling pathways. Additionally, the development of more soluble and less toxic analogs of the compound could expand its potential applications in scientific research. Finally, the investigation of the compound's potential therapeutic applications in the treatment of other diseases could also be a promising future direction.

Synthesis Methods

The synthesis of 2-(4-bromo-2-chlorophenoxy)-N,N-diethylacetamide involves the reaction of 4-bromo-2-chlorophenol with diethyl acetamidomalonate in the presence of a base such as potassium carbonate. This reaction results in the formation of the desired compound with a yield of around 60-70%. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

2-(4-bromo-2-chlorophenoxy)-N,N-diethylacetamide has been used in various scientific research applications due to its ability to modulate various biological processes. This compound has been shown to inhibit the activity of lactate dehydrogenase, an enzyme involved in the conversion of pyruvate to lactate. This inhibition results in the accumulation of pyruvate, which has been shown to have anti-tumor effects. Additionally, 2-(4-bromo-2-chlorophenoxy)-N,N-diethylacetamide has been shown to inhibit the activity of protein kinase C, an enzyme involved in various signaling pathways. This inhibition has been shown to have potential therapeutic applications in the treatment of cancer and other diseases.